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Compound of Interest

Compound Name: 2,5,8-Nonanetrione

Cat. No.: B14170128

This technical guide provides an in-depth overview of 2,5,8-Nonanetrione, catering to
researchers, scientists, and professionals in drug development. It covers known synonyms,
physicochemical properties, and synthetic methodologies.

Nomenclature and Synonyms

2,5,8-Nonanetrione is a trione, a molecule containing three ketone functional groups. It is
identified by several synonyms and registry numbers across various chemical databases.
Notably, the synonym "2,8-Nonanetrione” appears in some sources but is likely a typographical
error, as 2,8-Nonanedione is a distinct chemical entity.[1][2][3]

Table 1: Synonyms and Identifiers for 2,5,8-Nonanetrione

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14170128?utm_src=pdf-interest
https://www.benchchem.com/product/b14170128?utm_src=pdf-body
https://www.benchchem.com/product/b14170128?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_5_8-Nonanetrione
http://www.thegoodscentscompany.com/data/rw1072511.html
http://orgsyn.org/demo.aspx?prep=CV6P0958
https://www.benchchem.com/product/b14170128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value

IUPAC Name nonane-2,5,8-trione
CAS Number 38284-28-5
Molecular Formula CoH1403

Synonyms

2,5,8-nonanetrione

2,5,8 nonanetrione

nonane-2,5,8-trione

2,8-Nonanetrione

Registry Numbers

NSC174842

NSC-174842

SCHEMBL2439884

DTXSID70306268

DTXCID60257396

RefChem:82680

ZINC1716001

Sources:[1][2][4]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,5,8-Nonanetrione.

These properties are crucial for understanding its behavior in various experimental and

biological contexts.

Table 2: Physicochemical Data for 2,5,8-Nonanetrione
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Property Value

Molecular Weight 170.21 g/mol

Exact Mass 170.094294304 Da
Melting Point 59-60 °C

Boiling Point 305.8 °C at 760 mmHg

160-162 °C at 16 Torr

Density

1.01 g/cm3

Flash Point

128.1 °C

Vapor Pressure

0.000804 mmHg at 25°C

Water Solubility

9.398 x 10° mg/L at 25 °C (estimated)

XLogP3 -0.7
Hydrogen Bond Donor Count 0
Hydrogen Bond Acceptor Count 3
Rotatable Bond Count 6
Complexity 174

Sources:[1][2][5][6]

Synthesis and Experimental Protocols

Currently, detailed, step-by-step experimental protocols for the synthesis of 2,5,8-
Nonanetrione are not extensively published in peer-reviewed literature. However, chemical
databases outline several synthetic routes starting from furan-derived precursors. These
methods provide a foundation for laboratory-scale synthesis.

Synthesis from 4-(5-hydroxymethyl-2-furanyl)-2-
butanone
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This pathway reports a high yield and involves the acid-catalyzed rearrangement of a furan
derivative.

 Starting Material: 4-(5-hydroxymethyl-2-furanyl)-2-butanone

o Reagents and Conditions: The reaction is conducted using hydrogen chloride (HCI) as a
catalyst in a methanol (MeOH) solvent. The mixture is heated to 100 °C for a duration of 3
hours.[1]

 Yield: 100%][1]

Synthesis from 4-(5-methyl-furan-2-yl)-butan-2-one
This method also employs acidic conditions to achieve the desired product.

o Starting Material: 4-(5-methyl-furan-2-yl)-butan-2-one

e Reagents and Conditions: Acetic acid is used as the reagent and catalyst in an aqueous
solution. The reaction is carried out at a temperature of 100 °C.[1]

e Yield: 98.0%][1]
Synthesis from 4-(5-(hydroxymethyl)furan-2-yl)but-3-en-

2-0onhe

This route involves a reduction and rearrangement catalyzed by palladium on carbon.
o Starting Material: 4-(5-(hydroxymethyl)furan-2-yl)but-3-en-2-one

e Reagents and Conditions: The synthesis is performed using 10% palladium on activated
carbon as a catalyst, in the presence of hydrogen gas and acetic acid. The reaction
temperature is maintained between 60 and 100 °C for 4 hours.[1]

e Yield: 96.0%][1]

Visualized Synthetic Pathways
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The following diagram illustrates the synthetic routes to 2,5,8-Nonanetrione from various
furan-based precursors.

Precursors HCI, Methanol
100°C, 3h
4-(5-hydroxymethyl-2-furanyl)-2-butanone Yield: 100%

Acetic Acid, Water Product

100°C
4-(5-methyl-furan-2-yl)-butan-2-one Yield: 98%
Pd/C, Hz, Acetic Acid
60-100°C, 4h
Yield: 96%

2,5,8-Nonanetrione

4-(5-(hydroxymethyl)furan-2-yl)but-3-en-2-one

Click to download full resolution via product page

Caption: Synthetic routes to 2,5,8-Nonanetrione.

Biological Activity and Drug Development Potential

As of late 2025, there is a notable scarcity of public-domain information regarding the biological
activity, mechanism of action, or potential therapeutic applications of 2,5,8-Nonanetrione.
While the compound has been identified in Nicotiana tabacum (tobacco), its endogenous
function or pharmacological effects have not been characterized.[1] The absence of bioassay
results or preclinical studies in accessible literature suggests that this compound remains
largely unexplored from a pharmacological and drug development perspective. This presents a
potential opportunity for novel research into its properties and interactions with biological
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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